2,2-Difluoro-3-(heptafluoropropoxy)propanoic acid

• CAS No.: 824393-34-2
• Molecular Formula: C6H3F9O3
• Molecular Weight: 294.07 g/mol
• IUPAC Name: 2,2-difluoro-3-(1,1,2,2,3,3,3-heptafluoropropoxy)propanoic acid
• InChI: InChI=1S/C6H3F9O3/c7-3(8,2(16)17)1-18-6(14,15)4(9,10)5(11,12)13/h1H2,(H,16,17)
• InChI Key: IKFQRTBISNNUPN-UHFFFAOYSA-N
• Canonical SMILES: C(C(C(=O)O)(F)F)OC(C(C(F)(F)F)(F)F)(F)F

Description

2,2-Difluoro-3-(heptafluoropropoxy)propanoic acid is a useful research compound. Its molecular formula is C6H3F9O3 and its molecular weight is 294.07 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude product CF3CF2CF2OCH2CF2COF was rectified under nitrogen at ordinary pressure using a 10-stage Oldershaw rectification column to give 2020 g of CF3CF2CF2OCH2CF2COF. Its boiling point was 78° C. A 30-g portion of the CF3CF2CF2OCH2CF2COF obtained was hydrolyzed by gradually pouring the same into 30 g of dilute sulfuric acid with stirring. The product was washed several times with dilute sulfuric acid and then distilled under reduced pressure to give 20.5 g of pure CF3CF2CF2OCH2CF2COOH. The thus-obtained CF3CF2CF2OCH2CF2COOH had a boiling point of 84° C. at a pressure of about 2.7×103 Pa. A 5.9-g portion of the CF3CF2CF2OCH2CF2COOH obtained was dissolved completely in 29.8 g of pure water. The pH of the solution was 1.28. The pH was adjusted to 7 by adding an aqueous solution of sodium hydroxide dropwise. The resulting aqueous solution contained 19.8% by mass of CF3CF2CF2OCH2CF2COONa. The aqueous solution was dried under vacuum at 80° C., and the melting point of the CF3CF2CF2OCH2CF2COONa obtained (solid salt) was measured by DSC and found to be 191.8° C. A 0.2% (by mass) aqueous solution of this CF3CF2CF2OCH2CF2COONa had a surface tension of 68.5 mN/m. The surface tension of a 2.0% (by mass) aqueous solution thereof was 48.0 mN/m.